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Compound of Interest

Compound Name: 4-Acetamidobenzyl chloride

Cat. No.: B1329899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Acetamidobenzyl chloride, tailored for professionals in research and drug development. The

information is compiled from available safety data sheets to ensure safe handling and use in a

laboratory setting.

Section 1: Chemical and Physical Properties
4-Acetamidobenzyl chloride is a solid chemical compound.[1] While extensive physical and

chemical property data is limited, the following information has been reported.

Property Value Reference

CAS Number 54777-65-0 [1]

Molecular Formula C9H10ClNO [1]

Molecular Weight 183.64 g/mol [1]

Appearance Solid [1]

Melting Point Not specified
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The toxicological properties of 4-Acetamidobenzyl chloride have not been fully investigated.

[1] It is classified as an irritant and may be harmful by ingestion and inhalation.[1] The material

is irritating to mucous membranes and the upper respiratory tract.[1]

Hazard Statement GHS Classification Reference

H314
Causes severe skin burns and

eye damage
[1]

H317
May cause an allergic skin

reaction
[1]

H319 Causes serious eye irritation [1]

Precautionary Statements:
Precautionary Statement Description Reference

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

P305+351+338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Section 3: Experimental Protocols and Handling
Due to the hazardous nature of 4-Acetamidobenzyl chloride, strict adherence to safety

protocols is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE):

Ventilation: Use only in a chemical fume hood to ensure adequate ventilation.[1]

Eye Protection: Wear protective safety goggles.[1]
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Hand Protection: Wear chemical-resistant gloves.[1]

Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[1]

General Hygiene: Have a safety shower and eye wash station readily available.[1] Do not get

in eyes, on skin, or on clothing.[1] After contact with skin, wash immediately.[1]

Handling and Storage:
Handling: Use caution when handling. Exposure to any chemical should be limited.[1] Do not

breathe dust or vapor.[1]

Storage: Keep container tightly closed.[1] Store in a cool, dry, well-ventilated place.[1]

Incompatibilities: Strong oxidizing agents, strong acids, and bases.[1]

First Aid Measures:
Eye Contact: Check for and remove any contact lenses. Immediately flush eyes with clean,

running water for at least 15 minutes while keeping eyes open.[1] Seek medical attention.[1]

Skin Contact: After contact with skin, wash with generous quantities of running water.[1]

Gently and thoroughly wash the affected area with running water and non-abrasive soap.[1]

Cover the affected area with an emollient.[1] Seek medical attention.[1] Wash any

contaminated clothing before reusing.[1]

Inhalation: If inhaled, remove to fresh air.[1] If breathing is difficult, administer oxygen.[1]

Seek medical attention.[1]

Ingestion: If swallowed, seek medical attention.[1]

Fire Fighting Measures:
Extinguishing Media: Use carbon dioxide, dry chemical powder, alcohol, or polymer foam.[1]

Hazardous Decomposition Products: Emits toxic fumes under fire conditions.[1]
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Section 4: Visualized Safety and Handling
Workflows
The following diagrams illustrate the logical flow of hazard identification and response protocols

for 4-Acetamidobenzyl chloride.

Hazard Identification Required Personal Protective Equipment (PPE) Exposure Response First Aid Measures

H314: Causes severe skin
 a nd eye damage

Chemical-resistant Gloves

Safety Goggles

Protective Clothing

H317: May cause an
allergic skin reaction

H319: Causes serious
eye irritation

Skin Contact

Eye Contact

Fume Hood Inhalation

Wash with plenty of water

Rinse eyes for 15 minutes

Move to fresh air

Seek medical attention

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 4-Acetamidobenzyl chloride.
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Safe Handling Procedures Proper Storage Conditions

Start Handling

Work in a chemical fume hood

Wear appropriate PPE
(gloves, goggles, clothing)

Avoid contact with skin, eyes, and clothing

Do not breathe dust or vapor

Handling Complete

Store in a...

Tightly closed container Cool, dry, well-ventilated area Away from incompatible materials
(strong oxidizers, acids, bases)

Click to download full resolution via product page

Caption: Safe Handling and Storage Protocol for 4-Acetamidobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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